
In-Depth Technical Guide: Desacetyl Diltiazem-
d3 (CAS Number 1246815-32-6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Desacetyl Diltiazem-d3

Cat. No.: B563394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

handling, and experimental applications of Desacetyl Diltiazem-d3, a deuterated metabolite of

the calcium channel blocker Diltiazem. This document is intended to serve as a valuable

resource for professionals in research and drug development.

Chemical and Physical Properties
Desacetyl Diltiazem-d3 is a stable, isotopically labeled form of Desacetyl Diltiazem, a major

metabolite of Diltiazem. The incorporation of three deuterium atoms provides a distinct mass

signature, making it an ideal internal standard for quantitative mass spectrometry-based

bioanalytical assays.[1][2]

Table 1: Physicochemical Properties of Desacetyl Diltiazem-d3
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Property Value Source(s)

CAS Number 1246815-32-6 [2][3]

IUPAC Name

(2S,3S)-5-[2-(dimethylamino-

d3)ethyl]-2,3-dihydro-3-

hydroxy-2-(4-

methoxyphenyl)-1,5-

benzothiazepin-4(5H)-one

[2]

Molecular Formula C₂₀H₂₁D₃N₂O₃S [2]

Molecular Weight 375.50 g/mol [2]

Appearance Off-White to Pale Yellow Solid [2][3]

Melting Point 84-86 °C [3]

Solubility
Soluble in Chloroform and

Methanol.
[1][3]

Storage

2-8°C, Hygroscopic,

Refrigerator, Under Inert

Atmosphere.

[2][3]

Safety and Handling
As a deuterated analog of a pharmacologically active compound, Desacetyl Diltiazem-d3
should be handled with care in a laboratory setting. The safety profile is expected to be similar

to its parent compound, Diltiazem. The following information is based on the Safety Data Sheet

(SDS) for Diltiazem hydrochloride.

Table 2: GHS Hazard Information for Diltiazem Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.pharmaffiliates.com/en/1246815-32-6-desacetyl-diltiazem-d3-pasti088151.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01176254.aspx
https://www.pharmaffiliates.com/en/1246815-32-6-desacetyl-diltiazem-d3-pasti088151.html
https://www.pharmaffiliates.com/en/1246815-32-6-desacetyl-diltiazem-d3-pasti088151.html
https://www.pharmaffiliates.com/en/1246815-32-6-desacetyl-diltiazem-d3-pasti088151.html
https://www.pharmaffiliates.com/en/1246815-32-6-desacetyl-diltiazem-d3-pasti088151.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01176254.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01176254.aspx
https://www.smolecule.com/products/s875651
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01176254.aspx
https://www.pharmaffiliates.com/en/1246815-32-6-desacetyl-diltiazem-d3-pasti088151.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB01176254.aspx
https://www.benchchem.com/product/b563394?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563394?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pictogram GHS Classification
Hazard
Statement(s)

Precautionary
Statement(s)

Acute toxicity, oral

(Category 4)

H302: Harmful if

swallowed.

P264: Wash hands

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product.

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

Reproductive toxicity

(Category 2)

H361: Suspected of

damaging fertility or

the unborn child.

P201: Obtain special

instructions before

use. P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

Handling Recommendations:

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves.[4][5]

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood, to

minimize inhalation exposure.

Hygiene: Avoid contact with skin and eyes. Wash hands thoroughly after handling. Do not

ingest or inhale.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area as

specified in Table 1.[2][3] The compound is hygroscopic.[1][2]
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Biological Activity and Mechanism of Action
Desacetyl Diltiazem-d3 is primarily used as an analytical standard and is not intended for

direct therapeutic use. Its biological activity is attributed to the non-deuterated parent

compound, Diltiazem. Diltiazem is a non-dihydropyridine calcium channel blocker.[6] It exerts

its effects by inhibiting the influx of extracellular calcium ions through L-type calcium channels

in cardiac and vascular smooth muscle.[7][8] This leads to a decrease in intracellular calcium

concentration, resulting in relaxation of vascular smooth muscle (vasodilation) and a reduction

in myocardial contractility and heart rate.[6][8]

Signaling Pathway of Diltiazem in Vascular Smooth
Muscle Cells
The following diagram illustrates the mechanism of Diltiazem-induced vasodilation.
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Caption: Diltiazem's vasodilatory effect via L-type calcium channel inhibition.

Experimental Protocols
Desacetyl Diltiazem-d3 is predominantly used as an internal standard in the quantification of

Diltiazem and its metabolites in biological matrices such as plasma. Below is a representative

experimental workflow for such an analysis using Liquid Chromatography-Mass Spectrometry

(LC-MS).
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Workflow for Diltiazem and Metabolite Quantification in
Plasma
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Click to download full resolution via product page

Caption: A typical bioanalytical workflow for Diltiazem quantification.

Detailed Methodologies for Key Experiments
4.2.1 Sample Preparation: Protein Precipitation

To 100 µL of plasma sample in a microcentrifuge tube, add 10 µL of Desacetyl Diltiazem-d3
internal standard working solution (concentration will depend on the specific assay

requirements).

Vortex the sample for 10 seconds.

Add 300 µL of cold acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge the sample at 10,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean tube or a 96-well plate for LC-MS analysis.

4.2.2 Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[9][10]

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.

Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in

acetonitrile is commonly used. The specific gradient will depend on the analytes and column

dimensions.

Flow Rate: Typically 0.3-0.5 mL/min.

Injection Volume: 5-10 µL.

MS System: A triple quadrupole mass spectrometer.
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Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Detection: Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection.

The precursor-to-product ion transitions for Diltiazem, its metabolites, and the internal

standard are monitored.

Table 3: Example MRM Transitions

Compound Precursor Ion (m/z) Product Ion (m/z)

Diltiazem 415.1 178.1

Desacetyl Diltiazem 373.1 107.1

Desacetyl Diltiazem-d3 (IS) 376.1 110.1

(Note: The exact m/z values may vary slightly depending on the instrument and conditions.)

Applications in Research and Development
Pharmacokinetic Studies: Desacetyl Diltiazem-d3 is essential for accurately determining the

pharmacokinetic profile of Diltiazem, including its absorption, distribution, metabolism, and

excretion (ADME).[1]

Metabolism Studies: It is used to investigate the metabolic pathways of Diltiazem and to

quantify its major metabolites in various biological systems.[1]

Bioequivalence Studies: In the development of generic Diltiazem formulations, Desacetyl
Diltiazem-d3 is a critical tool for demonstrating bioequivalence to the innovator product.

Clinical Drug Monitoring: While less common in routine clinical practice, it can be used in

research settings to monitor patient compliance and to study drug-drug interactions involving

Diltiazem.

Conclusion
Desacetyl Diltiazem-d3 is a vital analytical tool for researchers and drug development

professionals working with Diltiazem. Its well-defined physicochemical properties and its utility
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as an internal standard in robust bioanalytical methods make it indispensable for accurate and

reliable quantification of Diltiazem and its metabolites. Adherence to proper safety and handling

procedures is crucial to ensure the well-being of laboratory personnel. This guide provides a

foundational understanding to support the effective and safe use of this compound in a

scientific setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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